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Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical principles

governing the formation of rubidium hydroxide (RbOH). It includes key thermodynamic data,

detailed experimental methodologies for their determination, and visual representations of the

underlying processes. This document is intended to serve as a practical resource for

professionals in research and development who require a thorough understanding of the

energetic characteristics of this compound.

Core Thermochemical Data
The formation of rubidium hydroxide from its constituent elements in their standard states is

an exothermic process, indicating the release of energy and the relative stability of the product.

The fundamental reaction is:

Rb(s) + ½O₂(g) + ½H₂(g) → RbOH(s)

A summary of the key quantitative thermochemical data for the formation of solid rubdium

hydroxide at standard conditions (298.15 K and 1 bar) is presented below.
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Thermodynamic Parameter Symbol Value

Standard Enthalpy of

Formation
ΔfH° -413.8 kJ/mol[1][2]

Standard Gibbs Free Energy

of Formation
ΔfG° -373.9 kJ/mol[3]

Standard Molar Entropy S° 94.0 J/mol·K[3]

Constituent Element Data

Rubidium (solid)

Standard Molar Entropy S°(Rb, s) 76.78 J/mol·K[4][5]

Oxygen (gas)

Standard Molar Entropy S°(O₂, g) 205.1 J/mol·K[6]

Hydrogen (gas)

Standard Molar Entropy S°(H₂, g) 130.7 J/mol·K[6][7]

Experimental Protocols for Thermochemical
Analysis
The determination of the enthalpy of formation of rubidium hydroxide is primarily achieved

through calorimetric techniques. These experiments measure the heat released or absorbed

during a chemical reaction. The two main approaches are bomb calorimetry and solution

calorimetry.

Bomb Calorimetry
Bomb calorimetry is employed to measure the heat of combustion or reaction at constant

volume. For a highly reactive metal like rubidium, this method requires careful handling and a

specialized setup.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://brainly.com/question/39057690
https://www.gordonengland.co.uk/xelements/rb.htm
https://physics.stackexchange.com/questions/774284/what-is-the-entropy-of-a-hydrogen-atom
https://physics.stackexchange.com/questions/774284/what-is-the-entropy-of-a-hydrogen-atom
https://webbook.nist.gov/cgi/inchi?ID=C7440177&Mask=2
https://www.webelements.com/rubidium/thermochemistry.html
https://chem.libretexts.org/Bookshelves/General_Chemistry/ChemPRIME_(Moore_et_al.)/16%3A_Entropy_and_Spontaneous_Reactions/16.07%3A_Standard_Molar_Entropies
https://chem.libretexts.org/Bookshelves/General_Chemistry/ChemPRIME_(Moore_et_al.)/16%3A_Entropy_and_Spontaneous_Reactions/16.07%3A_Standard_Molar_Entropies
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1333740&Mask=1
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A precisely weighed sample of pure rubidium metal is encapsulated in a

gelatin capsule or a similar inert container to prevent premature reaction with atmospheric

components.

Bomb Assembly: The encapsulated sample is placed in a sample holder within a high-

pressure stainless steel vessel known as a "bomb." A fuse wire is positioned to be in contact

with the sample.

Pressurization: The bomb is sealed and purged with a small amount of pure oxygen to

remove any nitrogen. It is then filled with excess pure oxygen to a pressure of approximately

25-30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an

insulated container (the calorimeter). A stirrer and a high-precision thermometer are also

placed in the water.

Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is

then ignited by passing an electric current through the fuse wire. The temperature of the

water is continuously monitored and recorded at regular intervals until it reaches a maximum

and then begins to cool.

Data Analysis: The heat capacity of the calorimeter is predetermined using a standard

substance with a known heat of combustion, such as benzoic acid. The heat released by the

reaction is calculated from the temperature change of the water and the heat capacity of the

calorimeter. Corrections are made for the heat of combustion of the fuse wire and any side

reactions. The standard enthalpy of formation is then determined using Hess's Law, by

combining the experimental heat of reaction with the known standard enthalpies of formation

of the other reactants and products.

Solution Calorimetry
Solution calorimetry measures the heat change when a substance dissolves in a solvent or

reacts in a solution. This method is particularly useful for determining the enthalpy of formation

of ionic compounds that can be formed through a solution-phase reaction.
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Calorimeter Setup: A known volume of a suitable solvent, such as deionized water, is placed

in an insulated container, often a Dewar flask or a set of nested polystyrene cups, equipped

with a magnetic stirrer and a precision thermometer.

Reactant Preparation: A precisely weighed sample of a rubidium-containing precursor, such

as rubidium oxide (Rb₂O), is prepared.

Reaction Initiation and Measurement: The initial temperature of the solvent is recorded. The

rubidium compound is then added to the solvent, and the dissolution or reaction is initiated.

The temperature of the solution is continuously monitored and recorded until a stable final

temperature is reached.

Calculation of Enthalpy of Solution/Reaction: The heat absorbed or released by the solution

is calculated using the mass of the solution, the specific heat capacity of the solution (often

approximated as that of the pure solvent), and the measured temperature change.

Application of Hess's Law: The experimentally determined enthalpy of solution or reaction is

used in a thermochemical cycle with known standard enthalpies of formation of other species

in the reaction to calculate the standard enthalpy of formation of rubidium hydroxide. For

instance, by measuring the enthalpy of the reaction of rubidium oxide with water to form

rubidium hydroxide, and knowing the standard enthalpies of formation of rubidium oxide

and water, the standard enthalpy of formation of rubidium hydroxide can be calculated.

Visualizing the Processes
To better illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz DOT language.
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Caption: Formation pathway of solid rubidium hydroxide from its elements.
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Caption: Generalized experimental workflow for determining enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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